2-((3-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-morpholinoethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((3-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-morpholinoethanone is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- Novel pyridine and fused pyridine derivatives, including those related to the compound , have been synthesized and evaluated for their biological activities. These derivatives have shown antimicrobial and antioxidant activities, demonstrating their potential in developing new therapeutic agents (E. M. Flefel et al., 2018).
Antioxidant Properties
- Bromination of related dimethoxyphenyl compounds has led to the synthesis of derivatives with significant antioxidant power. These studies highlight the potential of such compounds in creating effective antioxidants (H. T. Balaydın et al., 2010).
Antimicrobial Activities
- Derivatives of triazolo and pyridazine compounds have been synthesized and tested for antimicrobial activities, suggesting the utility of these compounds in developing new antimicrobials (H. Bektaş et al., 2007).
Supramolecular Synthons in Solid State
- The study of supramolecular synthons formed by related triazolopyridines in the solid state provides insights into the structural chemistry necessary for pharmaceutical development and applications in crystal engineering (Yingying Chai et al., 2019).
Antitumor Evaluation
- New morpholine-based heterocycles have been prepared and evaluated for their antitumor activities, showing promise against lung cancer and hepatocellular carcinoma cell lines. This research suggests the potential of such compounds in cancer therapy (Zeinab A. Muhammad et al., 2017).
Mechanism of Action
Target of Action
Compounds with a [1,2,4]triazolo[4,3-a]quinoxaline structure have been found to exhibit DNA intercalation activities, which suggests that DNA could be a potential target .
Mode of Action
As potential DNA intercalators, these compounds could interact with DNA by inserting themselves between the base pairs, disrupting the DNA structure and interfering with processes such as replication and transcription .
Biochemical Pathways
The disruption of DNA structure can affect various biochemical pathways, particularly those involved in cell division and protein synthesis. This can lead to cell death, which is why some of these compounds have potential as anticancer agents .
Pharmacokinetics
Similar compounds have been found to exhibit cytotoxicity, suggesting they are able to enter cells and interact with their targets .
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. For compounds that intercalate DNA, the result is often disruption of cell division and death of the cell .
properties
IUPAC Name |
2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-1-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O4S/c1-26-14-4-3-13(11-15(14)27-2)19-21-20-16-5-6-17(22-24(16)19)29-12-18(25)23-7-9-28-10-8-23/h3-6,11H,7-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCUHYPNPXZESIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)N4CCOCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.